N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide
Description
N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C28H33N3O3S and its molecular weight is 491.65. The purity is usually 95%.
BenchChem offers high-quality N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PARP-1 Inhibition
N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide: has been investigated as a poly (ADP-ribose)polymerase (PARP)-1 inhibitor. PARP-1 is a nuclear enzyme involved in genomic repair processes. When activated by DNA damage, it catalyzes the transfer of ADP-ribose units to target proteins, facilitating DNA repair. PARP-1 inhibitors have emerged as promising molecular targets for cancer treatment. Specifically, this compound contains a novel scaffold, the 1H-thieno [3,4-d] imidazole-4-carboxamide moiety, which contributes to its PARP-1 inhibitory activity .
Anti-Tumor Activity
Research has explored the anti-tumor potential of this compound. Cellular evaluations demonstrated that certain derivatives of this molecule exhibit anti-proliferative activities against BRCA-deficient cell lines, similar to the well-known PARP inhibitor olaparib . Notably, the cytotoxicities of these derivatives toward human normal cells were lower, suggesting a potential therapeutic window .
Synthetic Lethality in BRCA-Deficient Cancers
PARP-1 inhibition has shown promise in inducing synthetic lethality in cancers with defective homologous recombination repair (HRR) pathways, such as those harboring BRCA-1/2 mutations. This compound’s ability to selectively target BRCA-deficient cancer cells makes it relevant for further investigation in this context .
Toxicity and Pharmacokinetic Properties
ADMET (absorption, distribution, metabolism, excretion, and toxicity) prediction results suggest that derivatives of this compound may possess favorable toxicity and pharmacokinetic properties. Understanding these aspects is crucial for drug development and clinical applications .
properties
IUPAC Name |
N-[4-(4-benzylpiperazine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H33N3O3S/c1-20-18-21(2)23(4)27(22(20)3)35(33,34)29-26-12-10-25(11-13-26)28(32)31-16-14-30(15-17-31)19-24-8-6-5-7-9-24/h5-13,18,29H,14-17,19H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZACJSVMMORIKKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H33N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-benzylpiperazine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-benzoyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2367572.png)
![N-(4-methoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide](/img/structure/B2367573.png)
piperidino]ethoxy}phenyl)methanone](/img/structure/B2367576.png)
![(4-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)(5-cyclopropylisoxazol-3-yl)methanone](/img/structure/B2367578.png)
![N-cyclohexyl-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetamide](/img/structure/B2367579.png)
![2-[4-(6-ethylpyrimidin-4-yl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine](/img/structure/B2367582.png)
![N-[2-(1H-indol-3-yl)ethyl]-4-methylpent-2-enamide](/img/structure/B2367588.png)
![Tert-butyl pyrazolo[1,5-a]pyridin-5-ylcarbamate](/img/structure/B2367591.png)
